Cas no 117846-67-0 (Benzaldehyde, 4-(methyloctadecylamino)-)

• Product name: Benzaldehyde, 4-(methyloctadecylamino)-
• CAS No: 117846-67-0
• MF: C₂₆H₄₅NO
• MW: 387.6416
• CID: 1207193
• PubChem ID: 71339427

Benzaldehyde, 4-(methyloctadecylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(methyloctadecylamino)-
• 4-[methyl(octadecyl)amino]benzaldehyde
• SCHEMBL21523334
• 117846-67-0
• DTXSID90766860

• Inchi： InChI=1S/C26H45NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-27(2)26-21-19-25(24-28)20-22-26/h19-22,24H,3-18,23H2,1-2H3
• InChI Key： IRYBBAQPLIKGMJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(C)C1=CC=C(C=C1)C=O

Computed Properties

• Exact Mass: 387.35035
• Monoisotopic Mass: 387.350115059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 10.3

Experimental Properties

• PSA: 20.31